Cas no 214627-82-4 (1-(4-{3-4-(4-fluorophenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)ethan-1-one)

• Product name: 1-(4-{3-4-(4-fluorophenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)ethan-1-one
• CAS No: 214627-82-4
• MF: C₂₁H₂₅N₂O₃F
• MW: 372.4332
• CID: 1408433
• PubChem ID: 4447723

1-(4-{3-4-(4-fluorophenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-[3-[4-(4-fluorophenyl)-1-piperazinyl]-2-hydroxypropoxy]phenyl]-
• 1-(4-{3-4-(4-fluorophenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)ethan-1-one
• 1-(4-(3-(4-(4-fluorophenyl)piperazin-1-yl)-2-hydroxypropoxy)phenyl)ethanone
• EN300-18081329
• AKOS016287601
• STK971470
• 1-[4-[3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy]phenyl]ethanone
• UPCMLD0ENAT5851428:001
• EU-0012033
• Z31377218
• CHEMBL146565
• 214627-82-4
• AKOS001359733
• 1-(4-{3-[4-(4-Fluoro-phenyl)-piperazin-1-yl]-2-hydroxy-propoxy}-phenyl)-ethanone
• BDBM50135010
• 1-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)ethanone
• 1-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)ethan-1-one

• Inchi： InChI=1S/C21H25FN2O3/c1-16(25)17-2-8-21(9-3-17)27-15-20(26)14-23-10-12-24(13-11-23)19-6-4-18(22)5-7-19/h2-9,20,26H,10-15H2,1H3
• InChI Key： HCPYODFBLHRECO-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC=C(C=C1)OCC(CN2CCN(CC2)C3=CC=C(C=C3)F)O

Computed Properties

• Exact Mass: 372.18505
• Monoisotopic Mass: 372.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 53.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones